Cas no 2680884-07-3 (3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid)

• Product Name: 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid
• CAS No: 2680884-07-3
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5653739
• PubChem ID: 165912288
• Update Time: 2025-05-19

3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279236
• 2680884-07-3
• 3-[3-(2,2,2-trifluoroacetamido)cyclopentyl]propanoic acid
• 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid

• Inchi： 1S/C10H14F3NO3/c11-10(12,13)9(17)14-7-3-1-6(5-7)2-4-8(15)16/h6-7H,1-5H2,(H,14,17)(H,15,16)
• InChI Key： CVTRTRFEBUYSPZ-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCC(CCC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid

Introduction to 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid (CAS No. 2680884-07-3)

3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680884-07-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by a cyclopentyl core functionalized with an amide group and a propanoic acid side chain. The presence of trifluoroacetamide moiety introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid contribute to its potential utility in drug design. The cyclopentyl ring provides a rigid three-dimensional framework, which can enhance binding affinity and selectivity in biological targets. Additionally, the amide group is a common pharmacophore in medicinal chemistry, often involved in hydrogen bonding interactions with proteins and nucleic acids. The trifluoroacetamide substituent further modulates the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceutical research due to their enhanced bioavailability and resistance to enzymatic degradation. The incorporation of fluorine atoms into molecular structures can lead to improved pharmacokinetic profiles, making fluorinated derivatives attractive candidates for therapeutic applications. 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid exemplifies this trend, as its trifluoroacetamide moiety likely contributes to these desirable characteristics.

One of the most compelling aspects of 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid is its potential role as an intermediate in the synthesis of more complex pharmacological agents. Researchers have explored its utility in constructing novel inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their inhibitory effects on enzymes involved in inflammatory responses and metabolic disorders. The cyclopentylpropanoic acid backbone provides a versatile platform for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic needs.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid for biological activity. High-throughput virtual screening (HTVS) and molecular docking studies have identified promising scaffolds for drug discovery. These computational methods have been particularly useful in predicting how modifications to the core structure might enhance binding affinity or selectivity. The trifluoroacetamide group's interaction with biological targets has been computationally modeled to understand its role in ligand-receptor binding dynamics.

The synthesis of 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and protection-deprotection strategies are commonly employed to achieve high yields and purity. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce this compound on a larger scale for research purposes. Techniques such as solid-phase synthesis and flow chemistry have been particularly beneficial in optimizing reaction conditions and minimizing byproduct formation.

The pharmacological potential of 3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid has been further explored through preclinical studies. These investigations have focused on evaluating its interactions with key biological targets relevant to human health and disease. For example, studies have examined its effects on enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play crucial roles in inflammation and pain signaling. The presence of the trifluoroacetamide group appears to modulate these interactions favorably, suggesting potential therapeutic benefits.

In conclusion,3-3-(2,2,2-trifluoroacetamido)cyclopentylpropanoic acid (CAS No. 2680884-07-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its rigid cyclopentyl core combined with the electron-withdrawing trifluoroacetamide moiety makes it an attractive scaffold for drug development. As research continues to uncover new applications for fluorinated compounds,this molecule is poised to play an important role in the discovery and design of next-generation therapeutics.